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Compound of Interest

Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,2'-Dinitrobibenzyl

Chemical Identification and Physical Properties
2,2'-Dinitrobibenzyl, also known as 1,2-Bis(2-nitrophenyl)ethane, is a yellow crystalline solid

organic compound.[1] It serves primarily as an intermediate in organic synthesis, notably in the

preparation of the antiepileptic drug Carbamazepine.[2][3] Due to its chemical nature, stringent

safety and handling protocols are required when working with this substance.

Table 1: Physical and Chemical Properties of 2,2'-Dinitrobibenzyl
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Property Value Source(s)

Molecular Formula C₁₄H₁₂N₂O₄ [4][5]

Molecular Weight 272.26 g/mol [2][4][6]

CAS Number 16968-19-7 [4][5]

Appearance
Pale brown to light brown or

yellow solid/powder.
[1][2][3]

Melting Point
122°C or 180-182°C (Values

vary by source).
[1][2][3]

Solubility

Sparingly soluble in water.

Soluble in ethanol, acetone,

and slightly soluble in DMSO

and heated methanol.

[1][2][3]

Storage Temperature

Store at room temperature,

sealed in a dry place. Some

suppliers recommend -20°C

for long-term storage.

[2][3][6]

Hazard Identification and Classification
2,2'-Dinitrobibenzyl is classified as a hazardous chemical.[1] The Globally Harmonized

System (GHS) classifications provided by various suppliers indicate risks of skin, eye, and

respiratory irritation.[4][7] It is also noted as being very toxic to aquatic life.[4] Users should be

aware that some safety data sheets (SDS) present more severe, albeit less common,

classifications.

Table 2: GHS Hazard Classification for 2,2'-Dinitrobibenzyl
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Hazard Class GHS Category
Hazard Statement
Code

Hazard Statement

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[4][7]

Serious Eye

Damage/Irritation
2 H319

Causes serious eye

irritation.[4][7]

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation.[4]

Hazardous to the

Aquatic Environment

(Acute)

1 H400
Very toxic to aquatic

life.[4]

Hazardous to the

Aquatic Environment

(Chronic)

1 H410

Very toxic to aquatic

life with long lasting

effects.[8][9]

Potentially More

Severe Classifications

(from select suppliers)

Acute Toxicity (Oral) 2 / 4 H300 / H302

Fatal if swallowed /

Harmful if swallowed.

[8][9]

Acute Toxicity

(Dermal)
1 / 2 H310

Fatal in contact with

skin.[8][9]

Acute Toxicity

(Inhalation)
2 H330 Fatal if inhaled.[8]

Skin Sensitization 1 H317
May cause an allergic

skin reaction.[9]

Serious Eye Damage 1 H318
Causes serious eye

damage.[9]

Specific Target Organ

Toxicity (Repeated

2 H373 May cause damage to

organs through
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Exposure) prolonged or repeated

exposure.[8]

The following diagram illustrates the primary GHS pictograms associated with 2,2'-
Dinitrobibenzyl, representing its main hazards.

GHS Pictograms for 2,2'-Dinitrobibenzyl.

Experimental Protocols and Handling
Safe handling of 2,2'-Dinitrobibenzyl is paramount. The following protocols outline best

practices for laboratory use, derived from safety data sheets and synthesis procedures.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is required before handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) tested

according to EN 374. Check

for leaks before use.

[1][7][10]

Eye/Face Protection
Safety goggles with side-

shields or a face shield.
[1][7][10]

Skin/Body Protection

Laboratory coat, suitable

protective clothing. Change

contaminated clothing

immediately.

[1][7]

Respiratory Protection

Required when dusts are

generated. Use a NIOSH-

approved respirator with an

appropriate particulate filter.

[8][10]
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General Laboratory Handling Protocol
This workflow outlines the critical steps for safely handling 2,2'-Dinitrobibenzyl powder in a

research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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